Cas no 89237-83-2 (Ethanone, cyclopropylidenediphenyl-)

Ethanone, cyclopropylidenediphenyl- structure
89237-83-2 structure
Product name:Ethanone, cyclopropylidenediphenyl-
CAS No:89237-83-2
MF:C17H14O
MW:234.29246
CID:607412
PubChem ID:12720830

Ethanone, cyclopropylidenediphenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, cyclopropylidenediphenyl-
    • 2-cyclopropylidene-1,2-diphenylethanone
    • 2-Cyclopropylidene-1,2-diphenylethan-1-one
    • 89237-83-2
    • DTXSID50508001
    • Inchi: InChI=1S/C17H14O/c18-17(15-9-5-2-6-10-15)16(14-11-12-14)13-7-3-1-4-8-13/h1-10H,11-12H2
    • InChI Key: VCKMHLCMMFMQQI-UHFFFAOYSA-N
    • SMILES: C1CC1=C(C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 234.104465066g/mol
  • Monoisotopic Mass: 234.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 3.6

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